Cas no 773128-85-1 (Ethyl 2-methoxy-4-(phenylmethoxy)benzoate)

• Product Name: Ethyl 2-methoxy-4-(phenylmethoxy)benzoate
• CAS No: 773128-85-1
• MF: C₁₇H₁₈O₄
• MW: 286.32
• CID: 5077622
• Update Time: 2025-06-13

Ethyl 2-methoxy-4-(phenylmethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-methoxy-4-(phenylmethoxy)benzoate

• Inchi： 1S/C17H18O4/c1-3-20-17(18)15-10-9-14(11-16(15)19-2)21-12-13-7-5-4-6-8-13/h4-11H,3,12H2,1-2H3
• InChI Key： ZIZMWGBYHHBTOM-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C=C(C=C1)OCC1C=CC=CC=1)OC)=O

Additional information on Ethyl 2-methoxy-4-(phenylmethoxy)benzoate

Ethyl 2-methoxy-4-(phenylmethoxy)benzoate (CAS No. 773128-85-1): A Comprehensive Overview

Ethyl 2-methoxy-4-(phenylmethoxy)benzoate, a compound with the chemical identifier CAS No. 773128-85-1, has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its ester functional groups and aromatic ring system, presents a fascinating subject for investigation across various scientific domains.

The molecular structure of Ethyl 2-methoxy-4-(phenylmethoxy)benzoate consists of a benzoate core substituted with methoxy and phenylmethoxy groups. This arrangement contributes to its distinct chemical behavior, making it a valuable candidate for studying interactions within biological systems. The presence of multiple electron-donating groups enhances its solubility in polar solvents, which is a critical factor in pharmaceutical formulations and drug delivery systems.

Recent advancements in synthetic chemistry have enabled the efficient preparation of Ethyl 2-methoxy-4-(phenylmethoxy)benzoate, facilitating its use in a wide range of experimental settings. Researchers have leveraged modern techniques such as palladium-catalyzed cross-coupling reactions to introduce additional functional groups, expanding the compound's utility in medicinal chemistry. These synthetic methodologies not only improve yield but also allow for the customization of derivatives with tailored biological activities.

In the realm of pharmacology, Ethyl 2-methoxy-4-(phenylmethoxy)benzoate has been explored for its potential role in modulating neurological pathways. Studies indicate that compounds with similar structural motifs may interact with serotonin and dopamine receptors, suggesting applications in the treatment of mood disorders and neurodegenerative diseases. The methoxy and phenylmethoxy substituents are particularly noteworthy, as they can influence electronic properties and binding affinity to target proteins.

Moreover, the compound's stability under various conditions makes it suitable for long-term storage and transportation, which is essential for clinical trials and industrial applications. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) have been employed to confirm its purity and structural integrity. These methods provide critical data for researchers to validate their findings and ensure reproducibility across different laboratories.

The growing interest in natural product-inspired molecules has also led to investigations into the biosynthetic pathways that could produce Ethyl 2-methoxy-4-(phenylmethoxy)benzoate or structurally analogous compounds. By understanding these pathways, scientists can develop more sustainable methods for synthesizing valuable intermediates without relying solely on petrochemical sources. This aligns with broader efforts in green chemistry to minimize environmental impact while maintaining high standards of efficiency and yield.

Another area of focus has been the development of novel drug delivery systems incorporating Ethyl 2-methoxy-4-(phenylmethoxy)benzoate. Researchers are exploring liposomal formulations and polymeric nanoparticles that can enhance bioavailability and targeted release profiles. Such innovations are particularly relevant for treating diseases that require precise temporal and spatial control of therapeutic agents.

Collaborative efforts between academia and industry have accelerated the translation of laboratory findings into practical applications. Companies specializing in fine chemicals have developed scalable production processes for Ethyl 2-methoxy-4-(phenylmethoxy)benzoate, ensuring a steady supply for research purposes. This synergy between research institutions and commercial entities fosters innovation by bridging the gap between discovery and market-ready products.

The regulatory landscape surrounding new chemical entities like Ethyl 2-methoxy-4-(phenylmethoxy)benzoate continues to evolve, emphasizing safety and efficacy before commercialization. Regulatory agencies require comprehensive toxicological studies to assess potential risks associated with exposure. These studies often involve in vitro assays using cell cultures followed by animal models to evaluate acute and chronic effects.

Future directions in research may explore the compound's role in combating antibiotic resistance by serving as a scaffold for developing novel antimicrobial agents. The unique combination of functional groups in Ethyl 2-methoxy-4-(phenylmethoxy)benzoate could enable interactions with bacterial enzymes or cell wall components, offering a promising avenue for addressing this critical global health challenge.

In conclusion, Ethyl 2-methoxy-4-(phenylmethoxy)benzoate represents a versatile compound with significant potential across multiple scientific disciplines. Its structural features, synthetic accessibility, and biological relevance make it an attractive candidate for further exploration. As research progresses, new applications and derivatives are likely to emerge, contributing to advancements in medicine and materials science.